Cas no 2228174-39-6 (4-(4-fluoropyridin-2-yl)butanal)

• Product Name: 4-(4-fluoropyridin-2-yl)butanal
• CAS No: 2228174-39-6
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6281822
• PubChem ID: 165625017
• Update Time: 2025-06-11

4-(4-fluoropyridin-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoropyridin-2-yl)butanal
• EN300-1787591
• 2228174-39-6

• Inchi： 1S/C9H10FNO/c10-8-4-5-11-9(7-8)3-1-2-6-12/h4-7H,1-3H2
• InChI Key： OTVQBWVVGCSAJW-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CCCC=O

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų

Additional information on 4-(4-fluoropyridin-2-yl)butanal

Recent Advances in the Application of 4-(4-Fluoropyridin-2-yl)butanal (CAS: 2228174-39-6) in Chemical Biology and Pharmaceutical Research

4-(4-Fluoropyridin-2-yl)butanal (CAS: 2228174-39-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

Recent literature has demonstrated the use of 4-(4-fluoropyridin-2-yl)butanal as a building block in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) described its application in the development of selective kinase inhibitors, where the fluoropyridine moiety was found to enhance binding affinity and selectivity toward specific kinase targets. The compound's aldehyde functionality allows for further derivatization, enabling the introduction of diverse pharmacophores and the optimization of drug-like properties.

In addition to its synthetic applications, 4-(4-fluoropyridin-2-yl)butanal has been investigated for its direct biological effects. Research conducted at several academic institutions has shown that this compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting potential as a lead compound for anticancer drug development. Mechanistic studies indicate that its activity may be linked to the modulation of cellular signaling pathways involving protein kinases, although further validation is required to fully elucidate its mode of action.

The compound's pharmacokinetic properties have also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition reported on the metabolic stability and clearance rates of 4-(4-fluoropyridin-2-yl)butanal in preclinical models. The findings suggest that while the compound demonstrates reasonable metabolic stability, structural modifications may be necessary to improve its bioavailability for therapeutic applications. These insights are guiding current medicinal chemistry efforts to develop more optimized derivatives.

From a safety perspective, preliminary toxicological assessments of 4-(4-fluoropyridin-2-yl)butanal have been conducted as part of drug development programs. The available data indicate an acceptable safety profile at pharmacologically relevant concentrations, though comprehensive toxicity studies will be essential as research progresses toward clinical evaluation. These findings position the compound as a promising candidate for further development in targeted therapy approaches.

Looking forward, research on 4-(4-fluoropyridin-2-yl)butanal (CAS: 2228174-39-6) is expected to expand into new therapeutic areas. Current investigations are exploring its potential in neurodegenerative diseases and inflammatory disorders, where its ability to modulate specific molecular targets may offer therapeutic benefits. The compound's versatility as a synthetic intermediate continues to make it valuable for medicinal chemistry programs aiming to develop novel bioactive molecules with improved efficacy and safety profiles.